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Compound of Interest

Compound Name: Dimethyl Octafluoroadipate

CAS No.: 3107-98-0

Cat. No.: B1333788

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the use of Dimethyl Octafluoroadipate
(DMOFA) in the synthesis of advanced fluorinated polymers for aerospace applications. The

protocols herein offer detailed methodologies for the synthesis and characterization of these

materials, highlighting their potential for use in demanding aerospace environments.

Dimethyl Octafluoroadipate is a key precursor for synthesizing fluorinated polyesters, which

are valued in the aerospace industry for their exceptional thermal stability, chemical inertness,

and low friction properties.[1][2][3] These characteristics make them suitable for a variety of

applications, including high-performance coatings, seals, and lightweight composite materials.

[4][5]

Material Properties
The properties of Dimethyl Octafluoroadipate and the resulting fluorinated polyester are

summarized below.

Table 1: Physicochemical Properties of Dimethyl Octafluoroadipate
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Property Value

Molecular Formula C8H6F8O4

Molecular Weight 318.12 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 120-123 °C

Density 1.5 g/cm³

Refractive Index 1.3475

Table 2: Expected Performance Characteristics of DMOFA-Based Fluorinated Polyester for

Aerospace Applications
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Property Expected Performance Rationale

Thermal Stability
High decomposition

temperature

Strong carbon-fluorine bonds

in the polymer backbone

contribute to excellent thermal

resistance, crucial for

components exposed to high

temperatures.[6]

Chemical Resistance

Excellent resistance to fuels,

hydraulic fluids, and corrosive

agents

The fluorinated nature of the

polymer provides a barrier

against chemical attack,

essential for materials in

contact with aggressive

aerospace fluids.[2][6]

Surface Energy Low

Results in hydrophobic and

oleophobic surfaces, which

can prevent ice buildup and

repel oils and contaminants.[7]

Coefficient of Friction Low

Provides self-lubricating

properties, reducing wear and

friction in moving parts.[3][4]

Mechanical Strength
High tensile strength and

durability

Important for the structural

integrity of components,

ensuring longevity and

reliability in demanding

aerospace environments.[5]

Electrical Insulation High dielectric strength

Suitable for insulating wires

and electronic components,

protecting against electrical

discharge and ensuring signal

integrity.[2][5]
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Protocol 1: Synthesis of Fluorinated Polyester from
Dimethyl Octafluoroadipate and Ethylene Glycol
This protocol describes the synthesis of a fluorinated polyester via polycondensation of

Dimethyl Octafluoroadipate with ethylene glycol.[1]

Materials:

Dimethyl Octafluoroadipate (DMOFA)

Ethylene glycol

Nitrogen gas (high purity)

Anhydrous toluene

Methanol

Equipment:

Three-necked round-bottom flask

Mechanical stirrer

Condenser

Heating mantle with temperature controller

Vacuum pump

Schlenk line

Procedure:

Reactor Setup: Assemble a clean, dry three-necked flask with a mechanical stirrer, a

condenser, and a nitrogen inlet/outlet.
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Charging Reactants: Charge the flask with equimolar amounts of Dimethyl
Octafluoroadipate and ethylene glycol.

Inert Atmosphere: Purge the system with high-purity nitrogen for 15-20 minutes to remove air

and moisture.

Polycondensation Reaction:

Heat the reaction mixture to 150-160 °C under a slow stream of nitrogen to initiate the

transesterification reaction, allowing the methanol byproduct to distill off.

After the initial distillation of methanol ceases (approximately 2-3 hours), gradually

increase the temperature to 180-200 °C while slowly applying a vacuum (down to <1

mmHg) over 1-2 hours.

Continue the reaction under high vacuum and at 200-220 °C for an additional 4-6 hours to

drive the polymerization to completion by removing the ethylene glycol byproduct.

Polymer Isolation:

Cool the reactor to room temperature under a nitrogen atmosphere.

The resulting solid polymer can be dissolved in a suitable solvent (e.g.,

hexafluoroisopropanol) and precipitated in a non-solvent like methanol to purify it.

Dry the purified polymer in a vacuum oven at 60-80 °C until a constant weight is achieved.

Protocol 2: Characterization of DMOFA-Based
Fluorinated Polyester
This protocol outlines key characterization techniques to evaluate the properties of the

synthesized fluorinated polyester for its suitability in aerospace applications.

1. Thermal Stability Analysis (Thermogravimetric Analysis - TGA)

Objective: To determine the thermal degradation temperature of the polymer.

Instrument: TGA instrument.
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Procedure:

Place 5-10 mg of the polymer sample into a TGA crucible.

Heat the sample from room temperature to 800 °C at a heating rate of 10 °C/min under a

nitrogen atmosphere.

Record the weight loss as a function of temperature. The onset of significant weight loss

indicates the decomposition temperature.[8][9]

2. Chemical Resistance Testing (ASTM D543)

Objective: To evaluate the polymer's resistance to aerospace fluids.[10][11][12][13]

Materials: Polymer film samples, jet fuel (e.g., JP-8), hydraulic fluid (e.g., Skydrol), and

deicing fluid.

Procedure:

Prepare thin films of the synthesized polymer.

Measure the initial weight and dimensions of the film samples.

Immerse the samples in separate containers of the test fluids at a specified temperature

(e.g., 70 °C) for a set duration (e.g., 168 hours), as per ASTM D543 guidelines.

After immersion, remove the samples, clean them, and re-measure their weight and

dimensions.

Visually inspect the samples for any changes in appearance, such as swelling,

discoloration, or cracking.

Calculate the percentage change in weight and dimensions to quantify the chemical

resistance.

3. Mechanical Properties Testing

Objective: To determine the tensile strength and elongation at break of the polymer.
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Instrument: Universal Testing Machine (UTM).

Procedure:

Prepare dog-bone-shaped specimens of the polymer according to ASTM D638 standards.

Mount the specimen in the grips of the UTM.

Apply a tensile load at a constant crosshead speed until the specimen fractures.

Record the stress-strain curve to determine the tensile strength, Young's modulus, and

elongation at break.
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Caption: Workflow for the synthesis of fluorinated polyester.
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Caption: Relationship between DMOFA structure and polymer properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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